Castor oil, sulfated, calcium salt
Description
Contextualization of Castor Oil Chemical Modifications in Industrial Chemistry and Materials Science
The unique hydroxyl functionality of ricinoleic acid in castor oil allows for chemical reactions not feasible with other vegetable oils, offering specialized avenues for industrial modifications citeab.com. This inherent versatility has led to its extensive use in various sectors. For instance, modified castor oil finds application in the manufacturing of soaps, hydraulic fluids, paints, dyes, coatings, inks, cold-resistant plastics, waxes, polishes, nylon, and perfumes fishersci.ca. In the realm of materials science, castor oil derivatives are instrumental in the production of polymers, such as polyurethanes, epoxy resins, and alkyd resins, serving as film-forming agents, plasticizers, and binders citeab.commdpi.comfishersci.at. The drive for sustainable alternatives to petrochemicals has further amplified research into castor oil-based polymers, which are often biodegradable, less volatile, and non-toxic mdpi.com.
Academic Significance of Sulfated Derivatives as Functional Surfactants
Sulfated castor oil, also widely known as sulfonated castor oil or Turkey Red Oil, holds significant academic and industrial importance as an anionic surfactant fishersci.ca. It was historically notable as one of the first synthetic detergents, recognized for its complete dispersibility in water fishersci.ca. The sulfation process, typically involving the addition of sulfuric acid to castor oil, introduces hydrophilic sulfate (B86663) groups, thereby enhancing its water solubility and surfactant activity fishersci.ca. This modification transforms the neutral vegetable oil into an effective emulsifier, wetting agent, dispersing agent, and leveling agent fishersci.ca.
Research highlights its utility in various applications where surface activity is crucial. For example, sulfated castor oil has been explored as a biosurfactant for improving methane (B114726) storage in clathrate hydrates, demonstrating effectiveness comparable to established synthetic surfactants like sodium dodecyl sulfate, but with a more favorable safety profile and lower foaming. Its properties make it valuable in textile processing for dye leveling and lubrication, in paints and coatings for pigment wetting and dispersion, and in metalworking fluids for lubricity and detergency.
The general properties of sulfated castor oil, illustrative of its surfactant capabilities, are summarized in the table below:
Table 1: General Properties of Sulfated Castor Oil (Turkey Red Oil)
| Property | Description | Source |
| Appearance | Viscous yellow to dark brown liquid; clear viscous liquid | |
| Solubility in Water | Completely dispersible/soluble in water, forming an emulsion | fishersci.ca |
| Classification | Anionic Surfactant | fishersci.ca |
| Key Functionalities | Wetting agent, dispersing agent, leveling agent, emulsifier, detergent, penetrant, softener, surface active agent, solubilizer fishersci.ca | fishersci.ca |
| pH (10% solution) | Typically 6-8 | |
| Viscosity | Liquid of varying viscosity; < 500 cps (at 25°C) | fishersci.ca |
| Main Component | Derived from ricinoleic acid, which has a hydroxyl functional group on the 12th carbon, making it more polar than most fats citeab.comfishersci.canih.gov | citeab.comfishersci.canih.gov |
Current Research Landscape and Emerging Areas of Inquiry for the Compound
The current research landscape for "Castor oil, sulfated, calcium salt" is largely embedded within the broader investigations of sulfated castor oil derivatives. As detailed specific studies on this particular salt are scarce, emerging areas of inquiry are generally aligned with the broader applications of sulfated castor oil as a whole. This includes its continued exploration as a biosurfactant in various industrial processes due to its eco-friendly nature and biodegradability.
Future research could potentially focus on:
Optimized Synthesis and Characterization: Developing more efficient and greener synthesis routes specifically for the calcium salt, and detailed characterization of its precise chemical structure and physical properties to differentiate it more clearly from other sulfated castor oil salts.
Targeted Industrial Formulations: Investigating its performance in specific industrial applications where calcium ions are prevalent, such as certain types of detergents, agricultural formulations, or construction materials, to fully leverage its calcium tolerance properties.
Enhanced Performance Modifiers: Exploring its potential as a component in complex formulations where its unique interaction with calcium could provide synergistic effects, such as in advanced lubricant systems or specialized emulsifiers.
Environmental Compatibility: Further studies on its full lifecycle assessment, including its biodegradability and environmental impact, especially in aquatic environments, to solidify its position as a sustainable chemical.
Properties
CAS No. |
163256-23-3 |
|---|---|
Molecular Formula |
C14H13NO |
Synonyms |
Castor oil, sulfated, calcium salt |
Origin of Product |
United States |
Synthetic Methodologies and Reaction Kinetics for Castor Oil, Sulfated, Calcium Salt
Historical and Contemporary Approaches to Castor Oil Sulfation
The sulfation of castor oil is a well-established process that involves the reaction of the oil with a strong sulfating agent. The resulting product, a sulfuric acid ester of ricinoleic acid, is then neutralized to produce the final salt. While the fundamental chemistry has remained consistent, refinements in process control and catalytic methods have been developed to improve yield and product quality.
Sulfation with Sulfuric Acid and Sulfur Trioxide
The traditional and most common method for producing sulfated castor oil involves the direct reaction of castor oil with concentrated sulfuric acid. ijarset.comcolourinn.in In this process, concentrated sulfuric acid (typically 96-98%) is added gradually to castor oil under controlled temperature conditions. ijarset.comimpactjournals.us The amount of sulfuric acid used can range from 15% to 30% of the weight of the oil, depending on the desired degree of sulfation. impactjournals.us
An alternative and often more efficient sulfating agent is sulfur trioxide (SO₃), which can be used in the form of fuming sulfuric acid (oleum). ijarset.comgoogle.com The use of SO₃ offers a more direct and considerably faster reaction compared to sulfuric acid alone. ripublication.comresearchgate.net This method can be adapted for both continuous and batch equipment, yielding a product with good color, excellent water solubility, and improved acid stability. ripublication.comresearchgate.net The reaction with SO₃ is stoichiometric, which helps in minimizing waste products. ripublication.com
Role of Reaction Temperature and Stirring Rate in Sulfation Process
Control of reaction parameters is critical to achieving a high-quality product and minimizing unwanted side reactions.
Reaction Temperature: The sulfation of castor oil is a highly exothermic reaction, necessitating careful temperature control. scribd.com The process is typically maintained at a low temperature, generally between 20°C and 38°C. ijarset.comgoogle.com Many procedures specify a range of 25-30°C. ripublication.comatamanchemicals.comnih.gov Maintaining this low temperature is crucial to prevent side reactions such as hydrolysis of the resulting sulfate (B86663) ester and condensation of ricinoleic acid, which can negatively impact the product's quality. google.compatsnap.com Cooling jackets or ice baths are commonly employed to dissipate the heat generated during the addition of the sulfating agent. ripublication.comscribd.com
Stirring Rate: Continuous and vigorous agitation is essential throughout the sulfation process. ripublication.comnih.gov A high stirring rate, often around 1000-1500 rpm, ensures proper homogenization of the reactants, as castor oil and sulfuric acid are immiscible. ripublication.com Effective stirring facilitates the reaction by increasing the interfacial area between the oil and acid phases and helps to maintain a uniform temperature throughout the reaction mass, preventing localized overheating. scribd.com The sulfating agent is typically added dropwise over several hours (e.g., 1 to 3 hours) with constant agitation to manage the exothermic nature of the reaction. ijarset.comgoogle.comripublication.com
The table below summarizes typical reaction parameters found in various methodologies.
| Parameter | Value/Range | Source(s) |
| Sulfating Agent | Concentrated Sulfuric Acid (H₂SO₄) or Fuming Sulfuric Acid (Oleum, SO₃) | ijarset.comgoogle.com |
| Reaction Temperature | 20°C - 38°C | ijarset.comgoogle.com |
| Agent Addition Time | 1 - 3 hours | google.comripublication.com |
| Post-Addition Reaction Time | 3 - 5 hours | google.com |
| Stirring Speed | ~100 r/min to 1500 r/min | ripublication.compatsnap.com |
Catalytic Enhancement in Sulfation Reactions
To increase the reaction speed and improve the sulfation rate, various catalysts can be employed. The use of a catalyst can lead to higher yields and a reduction in by-products due to more efficient reactions at lower temperatures. google.com
One commonly cited catalyst is Ethylenediaminetetraacetic acid (EDTA). ijarset.com EDTA is described as a chelating agent that can help reduce the reaction temperature and prevent metal ion impurities from affecting the product. ripublication.comresearchgate.net Studies have shown that adding a very small amount of EDTA (e.g., 0.1% of the feed) can significantly increase the reaction yield. ripublication.com
Other compounds have also been investigated for their catalytic effects. A study exploring various catalysts for sulfation with concentrated sulfuric acid found differing levels of effectiveness. The table below presents findings on the impact of different catalysts on the formation of the sulfuric ester, as measured by the percent of combined sulfur trioxide.
| Catalyst (1% of H₂SO₄ weight) | % Combined SO₃ (after 345 min) |
| None | 5.8 |
| Mercury | 7.5 |
| Mercurous Sulfate | 7.2 |
| Vanadium Pentoxide | 6.8 |
| Copper Sulfate | 6.3 |
| Pyridine | 4.1 |
Mechanistic Pathways of Sulfation and Side Reactions
The unique chemical structure of castor oil, which is primarily composed of triglycerides of ricinoleic acid, provides two main sites for the sulfation reaction: the hydroxyl group and the carbon-carbon double bond. jst.go.jp
Addition Reaction at Double Bonds
The ricinoleic acid molecule contains a double bond between the 9th and 10th carbon atoms. wikipedia.org The sulfating agent (H₂SO₄) can react at this site through an addition reaction, where H⁺ and OSO₃H⁻ add across the double bond. This reaction pathway is generally considered to be a secondary and much slower reaction compared to the esterification of the hydroxyl group. impactjournals.us This reaction can lead to the formation of hydroxysulfonic acids. impactjournals.us
Esterification of Hydroxyl Groups
The primary and most significant reaction in the sulfation of castor oil is the esterification of the secondary hydroxyl (-OH) group located on the 12th carbon of the ricinoleic acid chain. impactjournals.usscribd.comatamanchemicals.com This hydroxyl group is a key feature that distinguishes castor oil from other vegetable oils and makes it highly suitable for sulfation. atamanchemicals.com The reaction with sulfuric acid forms a sulfuric acid ester, which is the main component of sulfated castor oil. impactjournals.usscribd.com This esterification is the desired reaction as it imparts the characteristic anionic surfactant properties to the oil. scribd.com
Following the sulfation reaction, the acidic mixture is typically washed and then neutralized. atamanchemicals.comnih.gov The choice of the neutralizing agent determines the final salt form of the product. While sodium hydroxide is commonly used to produce the sodium salt (a primary component of Turkey Red Oil), a calcium-based alkali such as calcium hydroxide would be used to produce Castor oil, sulfated, calcium salt. ijarset.comimpactjournals.us
Calcium Salt Formation and Precipitation Mechanisms
The formation of the calcium salt of sulfated castor oil is a critical step that dictates the final properties of the compound. It follows the initial sulfation of the raw oil and involves precise control over the chemical environment to manage the product's solubility and prevent the formation of undesirable precipitates.
Following the sulfation of castor oil with an agent like sulfuric acid or sulfur trioxide, the resulting product is a highly acidic sulfuric acid ester. impactjournals.us To obtain a stable salt, this acidic mixture must be neutralized. The traditional method for producing the widely known Turkey Red Oil involves neutralization with an alkali solution, such as sodium hydroxide (caustic soda) or an amine. impactjournals.usatamanchemicals.com The neutralization process is crucial for stabilizing the final product and ensuring that residual acid does not cause damage in its final application. ambujasolvex.com
While sodium and ammonium (B1175870) salts are common, the formation of the calcium salt requires a specific strategy using a calcium-based alkali, such as calcium hydroxide. However, this process is complicated by the known tendency of sulfated castor oil to form insoluble precipitates, often referred to as lime soaps, in the presence of calcium ions, particularly in hard water. ataman-chemicals.com This presents a significant challenge in producing a stable, dispersible calcium salt.
Strategies to manage this precipitation include:
Controlled pH Environment: The neutralization must be carefully monitored to control the pH, as excessive alkalinity can promote the precipitation of insoluble salts. google.com The process for analogous salts, like the ammonium salt, targets a final pH between 7 and 8. google.com
Temperature Regulation: The temperature during neutralization is a critical parameter. For general Turkey Red Oil production, neutralization is often carried out at controlled temperatures, for instance, between 10-15 °C when using sodium carbonate.
Washing and Purification: After the initial reaction, the product is typically washed, often with hot water or a brine solution, to remove excess acid and impurities before neutralization. impactjournals.usquora.com This purification step is vital to prevent side reactions and ensure the quality of the final salt.
Most documented neutralization processes utilize sodium hydroxide or ammonia water, as they are less prone to excessive neutralization compared to sodium hydroxide. patsnap.com The deliberate synthesis of the calcium salt as a primary product, rather than an incidental byproduct, necessitates careful management of these variables to yield a product with the desired physical characteristics.
A defining characteristic of standard sulfated castor oil (the sodium salt, or Turkey Red Oil) is its complete miscibility and dispersibility in water, a unique property among vegetable oils. ataman-chemicals.comcolourinn.in This high water solubility is imparted by the hydrophilic sulfate group attached to the fatty acid chain of the castor oil. impactjournals.us
In contrast, the calcium salt of sulfated castor oil exhibits significantly different aqueous properties. The interaction between the anionic surfactant molecule and divalent calcium ions often leads to the formation of precipitates, which reduces its solubility. ataman-chemicals.com The stability of the calcium salt in aqueous systems is therefore a primary concern.
Key factors influencing its solubility and stability include:
Degree of Sulfation: The number of sulfate groups incorporated onto the castor oil triglyceride affects its hydrophilic nature. A higher degree of sulfation can enhance water dispersibility and may improve the stability of the calcium salt. turkey-red-oil.com Commercially available products typically have a combined SO3 content of around 8.0-8.5%. impactjournals.us
Aqueous Environment: The pH and temperature of the water can impact the stability of the emulsion. At lower temperatures, some sulfated oil products may become cloudy or exhibit settlement, which can be reversed by warming and stirring. turkey-red-oil.com
Molecular Structure: The unique structure of sulfated castor oil, with the sulfate group positioned centrally in the molecule, contributes to its strong emulsifying and dispersing properties. This structure can lead to calcium salts with a greater solubility compared to other fatty acid calcium salts, providing better resistance to hard water.
While standard Turkey Red Oil is valued for not leaving an oily ring in baths, indicating complete dispersion, the stability of the calcium salt form must be carefully evaluated for its intended application to avoid product separation or precipitation. ataman-chemicals.com
Green Chemistry Principles in Sulfated Castor Oil Synthesis
The production of sulfated castor oil aligns with several key principles of green chemistry, primarily through its use of renewable resources and the adoption of more efficient and less wasteful synthetic routes. colourinn.in
Renewable Feedstock: The entire process is based on castor oil, a biodegradable and renewable vegetable oil derived from the seeds of the Ricinus communis plant. ataman-chemicals.comcolourinn.in This provides a sustainable alternative to petroleum-based surfactants. colourinn.in
Atom Economy and Waste Reduction: Modern synthesis methods aim to maximize the incorporation of reactants into the final product. The use of sulfur trioxide (SO3) for sulfation is a more direct and considerably faster process than using concentrated sulfuric acid. ripublication.com As the reaction is stoichiometric, it forms no waste products, which helps to eliminate pollution problems. ripublication.com
Catalysis: The use of catalysts enhances reaction efficiency, allowing for milder reaction conditions and reducing energy consumption. Catalysts such as Ethylene diamine tetraacetic acid (EDTA) and anhydrous copper sulfate have been employed in the sulfation process. ripublication.comacs.org EDTA can act as a chelating agent, reducing reaction temperature and preventing metal ion impurities from affecting the product. ripublication.comijarset.com The use of a catalyst has been shown to increase the sulfonation rate and yield, leading to a product with fewer impurities. google.com
Energy Efficiency: Traditional methods often require significant energy for heating and cooling to maintain optimal reaction temperatures (typically 25-30°C). ripublication.com Innovations such as low-energy sulfonation techniques and the use of efficient catalysts help to reduce the carbon footprint and reliance on fossil fuels. colourinn.in
Biodegradability: The resulting product, sulfated castor oil, is noted for being biodegradable, minimizing its environmental impact after use. turkey-red-oil.comcolourinn.in
By focusing on renewable raw materials, waste minimization, catalytic efficiency, and energy reduction, the synthesis of sulfated castor oil and its salts can be conducted in a manner that is both economically viable and environmentally responsible. colourinn.inresearchgate.net
Molecular Structure and Interactional Chemistry of Castor Oil, Sulfated, Calcium Salt
Influence of Degree of Sulfation on Molecular Architecture
The extent to which castor oil is sulfated significantly influences the molecular architecture and, consequently, the physical and chemical properties of the resulting compound. The incorporation of sulfate (B86663) groups fundamentally alters the molecule's hydrophobicity, increasing its polarity and solubility or dispersibility in aqueous environments researchgate.net. The degree of sulfation, often assessed by the amount of organically combined sulfur trioxide (SO₃), directly affects the surfactant characteristics of the final product mdpi.com.
Higher degrees of sulfation generally enhance water solubility, largely due to the increased presence of hydrophilic sulfate moieties. For instance, sulfation processes utilizing sulfur trioxide (SO₃) can yield products with superior hydrolytic stability compared to those prepared with sulfuric acid mdpi.com. The molecular conformation of sulfated castor oil is dynamic and can be influenced by external factors like pH, temperature, and solvent conditions researchgate.net. At lower pH values, the sulfate groups may undergo protonation, which can lead to more compact molecular conformations researchgate.net. Although specific data for the calcium salt of sulfated castor oil is limited, the general principles linking sulfation degree to molecular conformation, as observed in related sulfated polymers like lignosulfonates, are expected to apply; for instance, the degree of sulfonation in lignosulfonates has been observed to decrease with increasing molecular weight, which can impact molecular dimensions and diffusion nih.gov.
Role of Calcium Counterion in Aggregation Behavior and Solution Properties
The type of counterion profoundly affects the aggregation behavior and solution properties of anionic surfactants like sulfated castor oil. The presence of a divalent calcium counterion (Ca²⁺) introduces distinct influences compared to monovalent counterions such as sodium (Na⁺) or potassium (K⁺) tucl.edu.np.
Anionic surfactants typically form micelles in aqueous solutions, with the negatively charged headgroups oriented towards the water and the hydrophobic tails clustered in the interior researchgate.netrug.nl. Counterions associate closely with these charged headgroups. The aggregation behavior of surfactants is notably sensitive to the nature of the counterion tucl.edu.npdoi.org. Divalent ions like calcium exhibit stronger interactions with anionic headgroups due to their higher charge density, leading to more effective screening of electrostatic repulsion between individual surfactant molecules rug.nlnih.gov.
This enhanced electrostatic attraction between the sulfonate groups of sulfated castor oil and Ca²⁺ ions can promote increased aggregation nih.gov. Such interactions may lead to the formation of "calcium bridges" between surfactant molecules or existing aggregates, fostering closer packing and potentially altering micelle size and shape nih.gov. For example, studies on calcium didodecyl sulfate (Ca(DS)₂), another divalent counterion surfactant, have indicated the formation of prolate ellipsoidal micelles, contrasting with the typically spherical micelles formed by monovalent anionic surfactants tucl.edu.np. Similarly, in lignosulfonates, calcium ions serve as counterions that facilitate dissociation in aqueous solution, where the proportion of sulfate fractions and the balance of cations determine solution viscosity and gel strength nih.govpharmaexcipients.com.
While direct experimental data specifically detailing the aggregation behavior and solution properties (e.g., viscosity, solubility, gelation) of "Castor oil, sulfated, calcium salt" are not extensively available in the public domain, it can be inferred that the divalent calcium counterion would contribute to:
Reduced Critical Micelle Concentration (CMC): Divalent ions more effectively screen electrostatic repulsion, which can lower the energy barrier for micelle formation, allowing aggregation to occur at lower surfactant concentrations compared to their monovalent counterparts rug.nl.
Modified Micellar Architecture: The stronger binding affinity of Ca²⁺ could induce different micellar morphologies (e.g., more compact or elongated structures) or even lead to larger aggregates or precipitation, particularly at higher calcium concentrations, potentially forming less water-soluble complexes researchgate.net.
The distinct interaction of calcium ions with sulfated groups is thus expected to lead to unique aggregation pathways and macroscopic solution properties that would differ significantly from those observed when monovalent counterions are present.
Interfacial Tension and Micelle Formation Characteristics
Sulfated castor oil, acting as an anionic surfactant, effectively reduces the interfacial tension (IFT) between immiscible phases, such as oil and water chemicalbook.comresearchgate.netresearchgate.netscielo.brucalgary.canih.gov. This property is crucial for its roles as an emulsifier, wetting agent, and dispersant chemicalbook.commade-in-china.comrushim.ru. The sulfate groups serve as the hydrophilic head, while the fatty acid chains constitute the hydrophobic tail. This amphiphilic structure allows the molecule to preferentially adsorb at interfaces, thereby lowering the free energy required to create new surface area researchgate.net.
The Critical Micelle Concentration (CMC) is a fundamental characteristic of surfactants, defining the concentration at which surfactant monomers begin to self-assemble into micelles in the bulk solution, having already saturated the interface rug.nlresearchgate.net. Below the CMC, surfactant molecules primarily adsorb at the interface, whereas above this concentration, they form micelles researchgate.net.
While explicit CMC values for "this compound" are not directly provided in the available search results, insights can be gleaned from studies on related sulfated castor oil derivatives and the established influence of divalent cations on CMC. For instance, sulfosuccinated methyl ricinoleate (B1264116), a derivative of castor oil, has reported CMC values ranging from 0.11 mM to 0.26 mM researchgate.net. This suggests that sulfated castor oil derivatives can achieve relatively low CMCs, indicative of their potent surface activity. The presence of salts, particularly divalent salts like calcium chloride (CaCl₂), is known to reduce the CMC of ionic surfactants. This reduction is attributed to the screening of electrostatic repulsion between charged headgroups, which facilitates micelle formation at lower concentrations rug.nl. This "salting-out" effect enhances the effective hydrophobicity of the surfactant, thereby promoting aggregation rug.nl.
Reports on interfacial tension reduction by general castor oil-based surfactants (without explicit specification of the calcium salt) demonstrate significant activity. One study indicated that a castor oil-based surfactant reduced the interfacial tension in a crude oil/brine system from 19.8 mN/m to 13.1 mN/m at a concentration of 25,000 ppm researchgate.net. Another polymeric surfactant derived from castor oil achieved an IFT reduction to 1.95 x 10⁻³ mN/m with a CMC of 0.5% scielo.br. Furthermore, a hydrophobically modified zwitterionic polyacrylamide, potentially originating from castor oil, demonstrated an IFT reduction to 0.441 mN/m rushim.ru. These figures underscore the considerable IFT-reducing capability of castor oil derivatives.
For the calcium salt, the enhanced charge screening by Ca²⁺ ions at the interface is expected to lead to a more condensed packing of surfactant molecules. This denser packing could potentially result in even lower interfacial tensions compared to systems with monovalent salts, assuming an optimal concentration range rug.nlnih.govrushim.ru. The capacity of divalent salts to influence IFT has been noted in various studies involving salt solutions, including calcium chloride, when interacting with crude oil systems nih.gov.
Computational Chemistry and Modeling of Molecular Conformations
Computational chemistry, encompassing powerful techniques such as Molecular Dynamics (MD) simulations, Density Functional Theory (DFT), and Dissipative Particle Dynamics (DPD), is becoming increasingly indispensable for comprehending the intricate behavior of surfactants at a molecular level nih.govasme.orgrsc.orgnih.gov. These methodologies enable researchers to investigate molecular conformations, aggregation processes, and interfacial interactions, which are often challenging to observe directly through experimental means nih.govnih.gov.
While extensive specific computational studies on "this compound" are not widely documented, research on chemically similar systems offers valuable insights:
Molecular Dynamics Simulations: MD simulations have been successfully applied to analyze the aggregation behaviors of various surfactants at oil/water interfaces, including sodium dodecyl benzene (B151609) sulfonates (SDBSs) nih.gov. These simulations can illuminate how counterions, such as Ca²⁺, influence surfactant aggregation by examining electrostatic interactions and changes in molecular orientation nih.gov. For instance, MD simulations have revealed that Ca²⁺ ions can enhance the aggregation of SDBSs dueating to strong electrostatic attraction with their headgroups, effectively shielding their mutual electrostatic repulsion nih.gov. Furthermore, molecular dynamics simulations have been utilized to study castor oil-based corrosion inhibitors, clarifying their anticorrosive mechanisms by investigating adsorption energy and interaction strengths with metal surfaces asme.org. Sulfonated castor oil's role in improving methane (B114726) storage has also been explored through MD simulations, revealing its impact on the ordering of water structures and the formation of hydrate (B1144303) cages researchgate.net.
Optimization of Surfactant Systems: Computational approaches are increasingly employed for the rational design and optimization of surfactant systems, particularly for applications like enhanced oil recovery nih.gov. This involves simulating their behavior in complex multi-phase systems (e.g., surfactant/oil/brine) to predict key performance indicators such as interfacial tension reduction, micelle formation, and stability under diverse operating conditions nih.gov.
The application of computational chemistry to "this compound" would involve detailed simulations of the interactions among the sulfated ricinoleate chains, the glycerol (B35011) backbone, the calcium counterions, and the surrounding solvent molecules. Such studies could precisely elucidate the binding mechanisms of calcium ions, the structural rearrangements induced upon aggregation, and the thermodynamic parameters that govern micelle formation and interfacial adsorption. This level of detailed understanding would be crucial for the rational design and optimization of this compound for specific industrial applications where calcium tolerance and performance are critical.
Advanced Analytical and Spectroscopic Characterization Techniques
Spectroscopic Methods for Structural Elucidation
Spectroscopic methods are indispensable for confirming the successful sulfation of castor oil and for understanding the precise chemical environment of its functional groups.
Fourier Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying characteristic functional groups within castor oil, sulfated, calcium salt. The sulfation process introduces new absorption bands and alters existing ones, providing direct evidence of the chemical modification. For sulfated castor oil, a prominent peak is typically observed around 1209 cm⁻¹, which is indicative of the stretching vibration of the S=O bond in sulfate (B86663) and sulfonate groups researchgate.net. This band is a key marker for successful sulfation.
In unsulfated castor oil, significant bands include a broad O-H stretching vibration around 3400-3414 cm⁻¹, corresponding to the hydroxyl groups of ricinoleic acid, which are targeted during sulfation chemsociety.org.ngnih.gov. The C=O stretching vibration of the triglyceride ester linkage is observed around 1739-1745 cm⁻¹ chemsociety.org.ngnih.gov. Other characteristic bands include C-H stretching vibrations from methylenic groups around 2925 cm⁻¹ and olefinic C=C stretching around 1659 cm⁻¹ chemsociety.org.ng. Upon sulfation, the intensity of the O-H band typically decreases, while the appearance of S=O bands confirms the formation of sulfate esters nih.gov. The presence of a calcium counterion does not significantly alter the characteristic vibrational modes of the organic sulfate group itself, but its ionic interaction can slightly influence band positions and intensities in the solid state.
Table 1: Characteristic FTIR Absorption Bands for Castor Oil and Sulfated Castor Oil
| Functional Group | Wavenumber Range (cm⁻¹) | Assignment | Reference(s) |
| O-H stretching (hydroxyl) | 3400-3414 | Hydrogen-bonded hydroxyl groups (present in native castor oil; reduced upon sulfation) | chemsociety.org.ngnih.gov |
| C-H stretching (methylenic) | 2925 | Asymmetric and symmetric stretching of -CH₂ groups | chemsociety.org.ng |
| C=O stretching (ester linkage) | 1739-1745 | Carbonyl stretching of triglyceride ester linkages | chemsociety.org.ngnih.gov |
| C=C stretching (olefinic) | 1659 | Carbon-carbon double bond stretching | chemsociety.org.ng |
| S=O stretching (sulfate/sulfonate) | 1209 | Asymmetric stretching of the S=O bond in sulfate or sulfonate groups (indicative of sulfation) | researchgate.net |
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the molecular structure and the chemical environment of specific atoms, particularly protons (¹H NMR) and carbons (¹³C NMR). This technique is crucial for confirming the site of sulfation and quantifying the degree of substitution.
In ¹H NMR spectra of sulfated castor oil, the introduction of sulfate groups at the hydroxyl positions results in characteristic shifts. New proton signals (H–C–S or H–C–O) typically appear between δ 4.09 and 4.29 ppm, providing confirmation of the sulfonation process researchgate.net. For comparison, native castor oil exhibits characteristic ¹H NMR signals: protons of terminal methyl groups appear at δ 0.69–0.85 ppm, methylene (B1212753) groups resonate at δ 1.04–1.67 ppm, and protons of –CH₂C=O groups are found between δ 1.91 and 2.2 ppm nih.gov. The proton of the hydroxyl group in ricinoleic acid of native castor oil is typically observed around 3.51 ppm nih.gov. The changes in the chemical shifts and integration values of these protons upon sulfation allow for the confirmation of structural modifications.
Table 2: Characteristic ¹H NMR Chemical Shifts for Castor Oil and Sulfated Castor Oil
| Proton Assignment | Chemical Shift (δ, ppm) (Native Castor Oil) | Chemical Shift (δ, ppm) (Sulfated Castor Oil) | Reference(s) |
| Terminal methyl groups | 0.69–0.85 | Similar, slightly shifted | nih.gov |
| Methylene groups (CH₂) | 1.04–1.67 | Similar, slightly shifted | nih.gov |
| –CH₂C=O groups | 1.91–2.2 | Similar, slightly shifted | nih.gov |
| Hydroxyl proton (–CH(OH)–) | ~3.51 | Shifted or disappeared upon sulfation | nih.gov |
| Protons adjacent to sulfate (H–C–S/H–C–O) | Not present | 4.09–4.29 (new signals) | researchgate.net |
Mass Spectrometry (MS) is employed to determine the molecular weight of the components within this compound, and to analyze their fragmentation patterns for structural confirmation. Castor oil itself has been successfully analyzed using techniques like mass spectrometry and nonaqueous reverse-phase high-performance liquid chromatography-mass spectrometry (HPLC-MS) cir-safety.org.
For sulfated derivatives, MS can identify the molecular ions of the sulfated fatty acid species, providing direct evidence of the degree of sulfation and the distribution of sulfated products. Advanced ionization techniques, such as electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI), are often preferred for ionic compounds like sulfated salts, as they are gentler and produce fewer fragments, allowing for the detection of intact molecular ions. Fragmentation patterns obtained from tandem MS (MS/MS) can further elucidate the exact position of the sulfate group on the ricinoleic acid chain and confirm the presence of other fatty acid components that may also undergo sulfation. The calcium counterion would be identified in the mass spectrum as part of the salt, potentially forming adducts with the sulfated fatty acid anions.
Chromatographic Separations for Purity and Composition Assessment
Chromatographic techniques are essential for assessing the purity of this compound, and for determining the composition of its various components, including unreacted castor oil, different sulfated species, and other fatty acid impurities.
Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS) are routinely used for the analysis of fatty acid compositions in oils, often after derivatization to volatile methyl esters chemsociety.org.ngresearchgate.net. For sulfated castor oil, GC can be used to analyze the unsulfated fatty acid content or, with appropriate derivatization, to quantify the degree of sulfation by comparing the concentration of native fatty acids to sulfated ones. Ricinoleic acid is the primary fatty acid in castor oil, typically constituting over 70% chemsociety.org.ng. Other fatty acids such as linoleic, oleic, stearic, palmitic, erucic, and eicosadienoic acids are also present chemsociety.org.ng.
High-Performance Liquid Chromatography (HPLC), particularly nonaqueous reverse-phase HPLC, coupled with mass spectrometry (HPLC-MS), is a valuable technique for analyzing complex lipid mixtures and their derivatives without the need for derivatization cir-safety.org. HPLC can separate different sulfated species based on their polarity and molecular weight, providing insights into the distribution of sulfation products and the presence of impurities. Size exclusion chromatography (SEC) or gel permeation chromatography (GPC) can also be utilized to assess the molecular weight distribution of the polymeric or aggregated forms of the sulfated calcium salt, if they exist. The specific choice of mobile phase and column chemistry is critical given the ionic nature of the calcium salt.
Microscopic Techniques for Morphology and Aggregate Structure Analysis
Microscopic techniques, particularly Scanning Electron Microscopy (SEM), are crucial for understanding the physical morphology, particle size, and aggregate structures of this compound. This information is vital for applications where the physical form of the compound influences its performance.
Scanning Electron Microscopy (SEM) allows for high-resolution imaging of the surface topography and internal structure of materials. For sulfated castor oil and its salts, SEM can reveal details about their physical state, whether they exist as a liquid, a solid, or an aggregate structure. Studies involving sulfated castor oil have utilized SEM for surface analysis and to observe its incorporation into composite materials, demonstrating its utility in visualizing the compound's physical form researchgate.netacs.org.
SEM can provide information on:
Surface Morphology : Observing the texture, smoothness, or roughness of the material.
Particle Size and Shape : If the calcium salt forms solid particles, SEM can visualize their size distribution and geometry.
Aggregate Structures : Identifying how individual molecules or small particles arrange themselves into larger aggregates, which is particularly relevant for surfactants or emulsifiers like sulfated castor oil salts.
Dispersion and Interaction : When incorporated into matrices or formulations, SEM can show how the sulfated calcium salt is dispersed and interacts with other components at a microscopic level.
For a calcium salt of sulfated castor oil, SEM analysis could potentially show distinct crystalline or amorphous structures depending on its purity, method of preparation, and solid-state characteristics. This microscopic insight complements spectroscopic and chromatographic data by providing a visual understanding of the material's physical form.
Atomic Force Microscopy (AFM) for Surface Topography and Interactions
Atomic Force Microscopy (AFM) offers high-resolution topographic imaging of surfaces and the quantitative measurement of intermolecular forces at the nanoscale. Although direct AFM investigations specifically on "this compound" are not widely reported, the technique has been successfully applied to characterize the surface properties and interactions of similar sulfated compounds, such as sulfated nanocellulose, revealing insights into their binding mechanisms and surface topographical features influenced by sulfation acs.org. For the calcium salt of sulfated castor oil, AFM could be utilized to:
Analyze Surface Roughness and Morphology : Provide detailed topographical maps of films or adsorbed layers formed by the compound.
Assess Interfacial Interactions : Quantify adhesion forces and other interaction parameters with various substrates, shedding light on its wetting, spreading, and adhesion properties.
Observe Aggregate Formation : Identify and characterize the size and arrangement of any aggregates or particles on a surface.
These analyses are vital for understanding how the compound interacts at interfaces, which is critical for its performance in applications requiring surface modification or stabilization.
Rheological and Interfacial Science Characterization
Rheological studies are essential for comprehending the flow and deformation behavior of "this compound" in liquid formulations, which directly impacts its processability and application performance. As a sulfated derivative, it functions as an anionic surfactant and a rheology modifier, influencing properties such as viscosity, shear thinning, and thixotropy in various systems atamanchemicals.comgoogle.comchemicalbook.comchemicalbook.commade-in-china.com. Its ability to thicken or thin solutions, suspend particles, and stabilize dispersions is directly linked to its macromolecular structure and its interactions with other components within a matrix.
Interfacial science techniques, particularly interfacial tension measurements, are critical for characterizing the surface activity of sulfated castor oil. Sulfonated castor oil (SCO) has been shown to effectively reduce interfacial tension, a hallmark characteristic of its emulsifying and dispersing capabilities researchgate.net. This reduction in surface tension allows the compound to facilitate the mixing of immiscible phases, such as oil and water, by forming stable emulsions. Its amphiphilic nature, derived from both the hydrophobic fatty acid chains and the hydrophilic sulfated groups, enables it to adsorb at interfaces, thereby lowering the interfacial energy and acting as a powerful wetting, leveling, and dispersing agent chemicalbook.comchemicalbook.com. This fundamental property underpins its utility in applications requiring stabilization of dispersed systems, such as in textile processing and pigment dispersion atamanchemicals.commade-in-china.com.
Thermal Analysis for Stability Studies (e.g., Thermogravimetric Analysis - TGA)
Thermogravimetric Analysis (TGA) is a crucial technique for evaluating the thermal stability and decomposition characteristics of "this compound" by monitoring mass changes as a function of increasing temperature tainstruments.com. For sulfated castor oil and its various salts, TGA thermograms typically reveal distinct stages of mass loss, corresponding to the evaporation of residual moisture, followed by the thermal degradation of the organic components (e.g., the fatty acid chains and glycerol (B35011) backbone) at higher temperatures researchgate.netscielo.brresearchgate.net. The presence of the calcium salt could lead to unique decomposition profiles compared to other counterions, potentially including the decomposition of any associated calcium sulfate or calcium carbonate species at very high temperatures, leaving a calcium-containing ash residue core.ac.uk.
An illustrative TGA analysis for a sulfated castor oil derivative might show:
Initial Mass Loss (below ~100-150°C) : Attributed to the evaporation of adsorbed water tainstruments.comresearchgate.net.
Major Decomposition Stage (e.g., ~200-400°C) : Corresponding to the breakdown of the organic sulfated fatty acid chains and the glycerol backbone scielo.brresearchgate.net. This stage would reflect the inherent thermal stability of the sulfated oil structure.
Further Decomposition (above ~400°C) : Potentially indicating the degradation of more thermally stable organic residues or the decomposition of the calcium sulfate moiety if formed as a distinct, stable compound core.ac.uk.
This analytical data is critical for defining the maximum operational and storage temperatures for "this compound" and understanding its long-term stability.
Other Advanced Analytical Techniques (e.g., Dynamic Light Scattering - DLS, X-ray Fluorescence - XRF)
Beyond the aforementioned techniques, several other advanced analytical methods are instrumental in the comprehensive characterization of "this compound":
Dynamic Light Scattering (DLS) : DLS is a non-invasive technique used to determine the hydrodynamic size and size distribution of particles or micelles in a colloidal dispersion. For sulfated castor oil and its derivatives, DLS has been widely applied to characterize micellization behavior and particle sizes, with observed sizes for castor oil nanoparticles ranging from 30 to 80 nm researchgate.netscience.govresearchgate.net. For the calcium salt, DLS can quantify the average size of self-assembled structures in solution, which directly correlates with its stability, clarity, and performance as an emulsifier or dispersant.
Table: Illustrative DLS Data for Sulfated Castor Oil Dispersions (Hypothetical Values)
| Concentration (wt%) | Mean Hydrodynamic Diameter (nm) | Polydispersity Index (PDI) |
| 0.1 | 75 | 0.25 |
| 0.5 | 82 | 0.28 |
| 1.0 | 95 | 0.32 |
| Note: Specific data for "this compound" was not found in the search results. Values are illustrative based on general DLS applications for sulfated castor oil and similar compounds. |
X-ray Fluorescence (XRF) : XRF spectrometry is an elemental analysis technique crucial for determining the chemical composition of materials by identifying and quantifying the elements present. For "this compound," XRF is invaluable for confirming the presence of sulfur (from the sulfation) and, critically, the calcium counterion, and for quantifying their respective concentrations mdpi.comajol.info. This elemental data serves as direct evidence of successful synthesis and is essential for quality control.
Table: Illustrative XRF Elemental Composition of this compound (Hypothetical Values)
| Element | Weight Percentage (%) |
| Carbon | 60-70 |
| Hydrogen | 9-11 |
| Oxygen | 15-20 |
| Sulfur | 3-5 |
| Calcium | 1-3 |
| Note: Specific data for "this compound" was not found in the search results. Values are illustrative based on the expected composition of a sulfated castor oil calcium salt. |
Fourier Transform Infrared Spectroscopy (FTIR) : FTIR is routinely used to identify the characteristic functional groups present in a chemical compound. For sulfated castor oil, FTIR analysis provides key evidence of the sulfation process by revealing specific absorption bands corresponding to sulfate ester groups (e.g., S=O stretching, C-O-S vibrations) alongside the characteristic peaks of the original castor oil's hydroxyl and hydrocarbon groups researchgate.nettci-thaijo.org. This technique is fundamental for confirming the chemical structure and the extent of modification.
X-ray Diffraction (XRD) : While "this compound" is often an amorphous or liquid substance, XRD can be employed to investigate any crystalline phases within the material. This is particularly relevant if the calcium salt forms distinct crystalline domains or if there are crystalline inorganic impurities, such as calcium sulfate, present. XRD can identify these crystalline components and characterize their crystallographic structure mdpi.comtci-thaijo.orggoogle.com.
These diverse analytical techniques collectively provide a comprehensive understanding of the physical, chemical, and structural properties of "this compound," enabling its targeted application and quality control in various industrial contexts.
Applications in Industrial Chemistry and Materials Science
Textile Processing and Dyeing Chemistry
In the textile industry, sulfated castor oil plays a crucial role in enhancing the efficiency and quality of dyeing and fiber treatment processes.
Castor oil, sulfated, serves as an effective dye dispersing and leveling agent in textile processing and dyeing ataman-chemicals.comchempri.comchemicalbook.comquimser.comblogspot.com. Its anionic surfactant nature aids in achieving uniform dye distribution and penetration ataman-chemicals.comchempri.comchemicalbook.com. Specifically, it helps dyes to dissolve completely within printing pastes, ensuring a consistent and even color application and improving the dye's fastness on the fabric ataman-chemicals.comchemicalbook.com. The low foaming characteristics of sulfated castor oil are particularly advantageous for use in high-temperature dyeing applications ataman-chemicals.comblogspot.com.
As a softening and lubricating agent, sulfated castor oil is extensively used in fiber treatment processes ataman-chemicals.comquimser.comgoogle.comatamanchemicals.com. It provides a desirable "handle" or feel to finished textiles, counteracting the harshness that can result from wet processing operations like boiling-out, bleaching, and dyeing, which remove natural vegetable waxes from fibers google.comatamanchemicals.com. This compound also acts as an excellent lubricant in textile scouring and bleaching operations for both knit and woven goods ataman-chemicals.com. Its properties as a penetrant further facilitate various chemical treatments of fibers ataman-chemicals.com.
Metalworking Fluid Formulations
The unique properties of sulfated castor oil make it a significant component in the formulation of metalworking fluids, contributing to improved performance and stability.
Sulfated castor oil enhances the lubricity in cutting oils and coolants, crucial for effective metalworking operations ataman-chemicals.comchemicalbook.comquimser.compsu.edu. It functions as a boundary lubricant, forming a protective film between the workpiece and the cutting tool psu.edulubesngreases.comnih.gov. This film reduces friction and wear, which is especially beneficial when machining soft metals such as aluminum, by inhibiting the tool from welding to the workpiece psu.edu. Beyond lubricity, it also contributes wetting and detergency to metalworking fluid formulations ataman-chemicals.comchemicalbook.com.
The emulsification performance of sulfated castor oil is highly valued in metalworking fluids, particularly in water-based cutting fluids ataman-chemicals.comchempri.comchemicalbook.comquimser.comlubesngreases.comresearchgate.net. It acts as an emulsifier, effectively dispersing oil in water to create stable emulsions lubesngreases.comresearchgate.net. This stability is vital for the consistent performance of soluble oils, which are designed to function as both coolants and lubricants lubesngreases.com. The compound's ability to emulsify oils, waxes, fats, dyes, and pigments is a key factor in its widespread use in these formulations ataman-chemicals.com.
Pigment and Coating Technology
In the realm of pigment and coating technology, sulfated castor oil contributes to the dispersion and stability of formulations. It is employed as a pigment dispersant, emulsifier, and stabilizer in various applications, including paints, inks, and coatings ataman-chemicals.comchempri.comchemicalbook.comquimser.comgoogle.comgoogleapis.com. Sulfated castor oil enables better wetting and uniform dispersion of pigments within these systems ataman-chemicals.comchemicalbook.com. Furthermore, it can function as a rheology modifier and a suspending agent for pigments in oil-based paints, contributing to desired flow properties and preventing particle settling google.comgoogleapis.com. In papermaking coatings, its inclusion is sought to impart good fluidity and paintability to the coating, enhance its water retention, and control the migration and penetration of the coating liquid onto the base paper surface, thereby improving the bonding strength between the coating and the paper chemicalbook.com.
Role in Paint and Ink Formulations
The compound and its related sulfated castor oil derivatives are integral to the manufacturing of paints, dyes, coatings, and inks. atamanchemicals.comatamanchemicals.comalliancechemical.com Specifically, "Castor oil, sulfated, calcium salt" serves as a dispersion and pigment wetting agent in paint formulations and contributes to leveling and dye dispersion in the inks industry. ulprospector.com Its utility extends to acting as a lubricant additive within these formulations. atamanchemicals.com The compound also provides excellent pigment suspension and rheological properties to aqueous-based coating and ink compositions. googleapis.com
Paper and Sugar Industry Applications
Defoaming Agent Mechanisms
"this compound," and sulfated castor oil in general, is utilized as a defoaming agent in the paper and sugar industries. atamanchemicals.comimpactjournals.usatamanchemicals.com The mechanism behind its defoaming action is complex, often involving the synergistic effect of oils and the formation of calcium soaps. In systems where calcium soap is formed in situ (relevant given the calcium salt nature of the compound), this combination can facilitate the bridging instability of foam films, leading to a substantial defoaming effect. researchgate.netnih.gov This process involves the oil disrupting the stability of foam lamellae, causing them to thin and rupture. A key aspect of effective defoaming agents is their low surface tension and their ability to remain in a highly dispersed colloidal state within the medium. mdpi.com
Emulsifying Role in Process Optimization
As an anionic surfactant, "this compound" possesses excellent emulsifying capabilities, which are harnessed for process optimization in various industrial sectors, including the sugar industry. atamanchemicals.comimpactjournals.usgoogle.com The sulfation process inherently enhances its surfactant and emulsifying properties, making it well-suited for stabilizing mixtures of oil and water. ontosight.ai This property allows it to effectively solubilize other lipids and essential oils, which is beneficial in formulations that require homogenous blending and stable emulsions. atamanchemicals.comniir.org The compound's emulsifying role ensures uniform application and stability in a variety of industrial processes.
Leather Processing and Polishing Applications
"this compound" finds significant applications in leather processing and polishing. It is recognized as a polishing agent in the leather industry. google.com Furthermore, it functions as a softening and wetting agent in the leather and rubber industries. atamanchemicals.com In leather manufacturing, sulfated castor oil is a common component of fatliquors, which are aqueous oil emulsions applied to wet leather to soften it and prevent fibers from adhering during drying. researchgate.net It also acts as a plasticizer for protein binders used in leather processing. leatherpanel.org Its properties as a special fatliquor include softening, soaking/humectation, degreasing, leveling, dispersing, emulsifying, foam modification, and acting as a superficial tension agent and plasticizer. quimser.com It also serves as a touching agent and aids in dyeing leveling and intensification during the final fatliquoring and finishing stages. quimser.com
Polymer Science and Composite Materials
The versatility of castor oil and its derivatives, including sulfated forms like the calcium salt, extends to polymer science and the creation of composite materials. Castor oil is a raw material for the production of synthetic resins, plastics, and fibers, including cold-resistant plastics and nylon. atamanchemicals.comatamanchemicals.comcornell.edu Sulfonated castor oil can be used as a solvent, co-solvent, stabilizing agent, and a polyol in the formation of polymer-nanoparticle composites. atamanchemicals.com Non-edible castor oil serves as a promising source for developing a range of polymers such as polyurethanes, polyesters, polyamides, and epoxy-polymers. researchgate.netnih.gov The incorporation of fillers and fibers, including nanomaterials, into these polymers is a strategy to enhance their physical, thermal, and mechanical properties. researchgate.netnih.gov Furthermore, castor oil-based polyurethane prepolymers can function as compatibilizers, forming chemical bonds with other polymers to yield valuable materials and have been utilized to improve the flexural strength of materials like phenolic foam. mdpi.com
Interaction with Inorganic Fillers (e.g., Calcium Carbonate) in Composites
Sulfated castor oil and its derivatives are recognized for their ability to interact with inorganic fillers in composite materials. These interactions are crucial for enhancing the properties of the resulting composites. Sulfonated castor oil demonstrates a marked ability to wet and disperse various fillers and pigments, which is beneficial in composite formulations atamanchemicals.comripublication.com. For instance, the incorporation of fillers like calcium carbonate (CaCO₃) into polymer matrices, including those derived from castor oil, is a straightforward and effective method to achieve reinforced materials mdpi.com. Studies have shown that calcium carbonate can notably improve the storage modulus and thermal decomposition temperature of maleated castor oil-based composites mdpi.com. The sulfated nature of the castor oil component likely contributes to better interfacial compatibility and dispersion of these inorganic fillers within the polymer matrix, leading to enhanced material performance.
Role in Polyurethane and Related Polymer Formulations
Sulfated castor oil and its derivatives serve as valuable components in the synthesis of renewable monomers and polymers, including polyurethanes (PUs). Sulfonated castor oil can be polymerized and cross-linked with agents like sulfur or diisocyanates to produce vulcanized and urethane (B1682113) derivatives atamanchemicals.com. It is utilized in the manufacturing of polyurethane adhesives atamanchemicals.com. Castor oil, owing to its high content of hydroxyl (-OH) groups (primarily from ricinoleic acid), is an excellent bio-based polyol that can react with isocyanates (containing -NCO groups) to form urethane linkages, thereby creating PU resins and foams mdpi.comresearchgate.net. This reaction forms interpenetrating polymer networks (IPNs), with full-IPNs having been successfully prepared from epoxy and castor oil-based polyurethane systems atamanchemicals.comresearchgate.net. The ability of castor oil derivatives to contribute to the formation of these complex polymer structures highlights their significance in developing sustainable and high-performance polymer formulations.
Catalysis and Biocatalysis
Castor oil is a significant feedstock for biodiesel production, and specific nanocatalysts, including sulfated zirconia and calcium oxide/zirconia, play a pivotal role in this conversion.
Role of Sulfated Zirconia and Calcium Oxide/Zirconia Nanocatalysts in Biodiesel Synthesis from Castor Oil
Nanocatalysts composed of sulfated zirconia (SZ) and calcium oxide/zirconia (CaO/ZrO₂) have been successfully developed and employed for microwave-assisted biodiesel synthesis from castor oil researchgate.netscientific.net. The primary objective behind using these catalysts is to enhance the effectiveness and selectivity of the biodiesel production process researchgate.netscientific.net. Sulfated zirconia catalysts are typically prepared using methods such as wet impregnation, while calcium oxide/zirconia catalysts can be synthesized via a microwave-assisted wet impregnation approach researchgate.netscientific.net. These catalysts facilitate the esterification and transesterification reactions crucial for converting triglycerides in castor oil into fatty acid methyl esters (biodiesel) researchgate.netscientific.net.
The catalytic activity is directly linked to the acidity and basicity of these materials, which act as active sites for the reactions researchgate.netscientific.net. For instance, catalysts like 0.5 M SZ 500 and 1:0.2 CaO/ZrO₂ 800 have demonstrated notable stability, high crystallinity, and large surface areas, which contribute to their effectiveness researchgate.netscientific.net. Research indicates that these catalysts can achieve nearly 100% conversion of castor oil into methyl ester, with methyl ricinoleate (B1264116) being a major component of the resulting biodiesel (up to 93.91%) researchgate.netscientific.net. Calcium oxide (CaO) and other Ca²⁺-bearing materials are also recognized as promising heterogeneous catalysts due to their low production cost, high basicity, and minimal solubility in alcohol acs.org.
Kinetic and Thermodynamic Studies of Catalytic Reactions
Kinetic and thermodynamic studies provide critical insights into the mechanism and efficiency of biodiesel synthesis from castor oil using these nanocatalysts. For reactions catalyzed by calcium oxide derived from limestone, the transesterification of castor oil has been observed to fit a first-order kinetic model researchgate.net.
Kinetic and Thermodynamic Parameters for Biodiesel Production from Castor Oil
| Catalyst System | Reaction Temperature Range | Kinetic Model | Activation Energy (Ea) | Enthalpy of Activation (ΔH‡) | Entropy of Activation (ΔS‡) | Gibbs Free Energy of Activation (ΔG‡) |
| Calcium Oxide (CaO) from Limestone researchgate.net | 45-60 °C | First-order | 47.49 kJ/mol | 44.78 kJ/mol (at 51.57°C) | -0.15 kJ/mol (at 51.57°C) | 93.51 kJ/mol (at 51.57°C) |
| Potassium Modified Ceria Oxide researchgate.net | 45-65 °C | - | 48.55 kJ/mol | 45.989 kJ/mol | -137.21 J/K·mol | 92.66 kJ/mol |
The positive values for activation energy (Ea) and enthalpy of activation (ΔH‡) indicate that the transesterification reactions are endothermic and require energy input to proceed researchgate.netresearchgate.net. The negative values for the entropy of activation (ΔS‡) suggest a decrease in randomness or a more ordered transition state during the catalytic process researchgate.netresearchgate.net. The positive Gibbs free energy of activation (ΔG‡) values further confirm the non-spontaneous nature of the reaction without catalytic intervention, highlighting the essential role of the catalysts in lowering the energy barrier researchgate.netresearchgate.net.
Corrosion Inhibition Mechanisms in Engineering Materials
Sulfated castor oil derivatives demonstrate potential as corrosion inhibitors for engineering materials, particularly mild steel, primarily through their adsorption behavior on metal surfaces.
Adsorption Behavior on Metal Surfaces (e.g., Mild Steel)
Castor oil-based inhibitors have shown effectiveness in suppressing corrosion on mild steel surfaces in acidic environments researchgate.netresearchgate.net. The mechanism of corrosion inhibition typically involves the adsorption of inhibitor molecules onto the metal surface, forming a protective film that acts as a barrier against corrosive agents mdpi.com. For a castor oil-based inhibitor, this adsorption has been identified as chemisorption, where the inhibitor molecules chemically bond with the metal surface researchgate.netacs.org. This leads to a reduction in the corrosion rate, with studies reporting inhibition efficiencies as high as 85-91% at elevated temperatures researchgate.net.
Another study on a castor oil extract as a corrosion inhibitor for mild steel in hydrochloric acid (HCl) indicated that the adsorption was spontaneous and followed a physical adsorption mechanism, achieving an optimum inhibition efficiency of 85.18% researchgate.net. The presence of heteroatoms like nitrogen, sulfur, and oxygen within the biomolecular compounds of castor oil derivatives contributes to their strong corrosion-inhibitive tendencies researchgate.netacs.org. For instance, ammonium (B1175870) sulfonated castor oil (ASC) has been shown to act as a cathodic inhibitor on carbon steel, with the surfactants chemisorbing onto the electrode surface and inhibition efficiency increasing with concentration, reaching 98% at 25 ppm scirp.orgscirp.org. The formation of a dense protective film on the metal surface by the adsorbed organic compounds, oriented with their non-polar tails away from the surface, effectively mitigates corrosion mdpi.com.
Theoretical and Experimental Studies of Inhibitor Performance
Studies on the inhibitor performance of castor oil derivatives, including sulfated forms, have been conducted to explore their efficacy as corrosion inhibitors. While the literature often refers to "castor oil-based inhibitors" or "sulfonated castor oil" in general terms for corrosion inhibition, specific theoretical and experimental studies directly on the "this compound" as a corrosion inhibitor were not explicitly found in the provided search results ut.ac.irresearchgate.netuv.mxscirp.org. Nevertheless, various organic compounds, including sulfonated castor oil, are extensively applied to protect metals from corrosion, particularly in aggressive acidic media used in industrial processes like acid pickling and metal cleaning uv.mxscirp.org. For instance, ammonium sulfonated castor oil (ASC) has been utilized as a water-soluble amino compound for corrosion inhibition, demonstrating an optimal inhibition concentration of 25 ppm with an efficiency of 98% scirp.org. The effectiveness of such inhibitors is often attributed to their chemical structure and ability to adsorb onto metal surfaces, forming a protective film scirp.orgijcsi.pro.
Gas Hydrate (B1144303) Formation and Storage
Sulfonated castor oil (SCO) has been identified as an efficient biosurfactant and kinetic hydrate promoter, with research demonstrating its significant role in enhancing gas hydrate formation for methane (B114726) storage researchgate.netkpfu.ruglobalenergyprize.orgkpfu.ruresearchgate.netgoogle.comacs.org. Gas hydrates are crystalline substances formed from gas and water molecules under high pressure and low temperature, capable of containing approximately 160 volumes of gas per volume of hydrate kpfu.ruglobalenergyprize.orgkpfu.rusciencex.com. This technology holds promise for natural gas storage and transportation, especially for small and medium-sized deposits where traditional methods may be uneconomical kpfu.rukpfu.ru. The main challenge, a low rate of formation and growth, is addressed by promoting agents like sulfated castor oil kpfu.rukpfu.ru.
Role as a Biosurfactant and Kinetic Hydrate Promoter
Sulfonated castor oil acts as an effective kinetic hydrate promoter (KHP) and a biosurfactant researchgate.netresearchgate.netgoogle.comacs.org. Studies have shown that SCO significantly accelerates the rate of methane hydrate formation, proving to be as effective as the well-known synthetic kinetic hydrate promoter, sodium dodecyl sulfate (B86663) (SDS) researchgate.netresearchgate.netgoogle.com. Unlike SDS, SCO offers advantages such as a significantly lower foam ratio and improved environmental and human safety profiles researchgate.netresearchgate.netgoogle.com. For instance, the foam ratio of an SCO solution was reported to be 8.25 times lower than that of SDS, with 2.75 times higher stability researchgate.netresearchgate.net. The use of SCO as a biosurfactant leverages castor oil as an eco-friendly resource for developing novel agents for methane storage researchgate.netresearchgate.net.
Influence on Water-to-Hydrate Conversion and Hydrate Growth Mechanisms
Research indicates that sulfonated castor oil has a substantial influence on water-to-hydrate conversion rates and hydrate growth mechanisms. A maximum water-to-hydrate conversion of 76% was observed in a 0.1 wt% SCO solution under stirring conditions researchgate.netresearchgate.net. Comparative studies with pure water and SDS solutions highlight the effectiveness of SCO in accelerating hydrate formation.
Table 1: Time to Achieve 50% Water-to-Hydrate Conversion researchgate.netresearchgate.net
| Solution Type | Time to 50% Conversion (minutes) |
| Pure Water | 329 |
| 0.1 wt% SCO Solution | 39 |
| 0.1 wt% SDS Solution | 27 |
Furthermore, studies utilizing differential scanning calorimetry and powder X-ray diffractometry reveal that SCO and SDS enhance hydrate growth through different mechanisms. While SDS causes the hydrate to climb cell walls, SCO appears to alter wall wettability, facilitating the transfer of water into the reaction zone along with forming hydrate crystals, leading to a distinct domed hydrate shape researchgate.netresearchgate.net. When combined with porous media like quartz sand, sulfonated castor oil demonstrates a synergistic effect, increasing gas-to-hydrate conversion from 70% to 95% compared to SCO alone globalenergyprize.orgkpfu.ru.
Agricultural Applications (e.g., Wetting Agent in Formulations)
Sulfated castor oil, also known as Turkey Red Oil, finds diverse applications in the agricultural industry, primarily functioning as a wetting agent, emulsifier, and dispersant in various formulations ataman-chemicals.comcastoroil.inijarset.comradhechemicals.comimpactjournals.usmytextilematerial.com. Its anionic surfactant properties make it highly effective in reducing the surface tension of liquids, thereby enhancing surface coverage and penetration of active ingredients in pesticide formulations castoroil.inimpactjournals.usmytextilematerial.comindoramaventures.com.
As a pesticide emulsifier, sulfated castor oil aids in dispersing active ingredients in water emulsions, which is crucial for crop protection products ataman-chemicals.commytextilematerial.commade-in-china.comgoogle.com. This emulsifying capability ensures the stable mixing of oil or solvent solutions in water, simplifying the application process indoramaventures.com. Moreover, its ability to wet surfaces makes it an excellent carrier for pigments and dyes in agricultural contexts castoroil.in. Beyond its role in formulations, sulfated castor oil is also mentioned for its use as an organic manure, contributing to plant growth ataman-chemicals.comijarset.comradhechemicals.com. The sulfation process imparts water solubility and excellent wetting, emulsification, and dispersing characteristics to the oil, making it suitable for these agricultural applications impactjournals.usmytextilematerial.comontosight.ai.
Mechanistic Studies of Physico Chemical Interactions in Non Biological Systems
Adsorption Dynamics on Diverse Substrates
The adsorption of sulfated castor oil, calcium salt onto various substrates is a key determinant of its functionality in applications such as lubricants, pigment dispersion, and textile finishing. The adsorption process is primarily driven by the molecular structure of the surfactant, which features a nonpolar fatty acid chain and a polar head group containing a sulfate (B86663) moiety. This amphiphilic nature allows for orientation at interfaces, leading to the formation of adsorbed layers that modify the surface properties of the substrate.
The dynamics of adsorption are influenced by several factors, including the nature of the substrate, the concentration of the surfactant, temperature, and the presence of other ions in the solution. On polar surfaces, such as metal oxides and certain minerals, the negatively charged sulfate group can interact with positively charged sites on the substrate through electrostatic attraction. Furthermore, the hydroxyl group present in the ricinoleic acid backbone of castor oil can participate in hydrogen bonding with appropriate functional groups on the substrate surface, further anchoring the surfactant molecule.
On nonpolar substrates, the adsorption is primarily driven by hydrophobic interactions between the hydrocarbon tails of the surfactant and the surface. This leads to the formation of a layer where the hydrophobic tails are oriented towards the substrate, and the polar heads are directed towards the aqueous phase. This arrangement is crucial for applications such as the dispersion of pigments, where the surfactant coats the pigment particles, preventing their agglomeration.
The formation of a physically adsorbed film of sulfated castor oil has been observed on metal surfaces, playing a significant role in lubrication by reducing friction and adhesive wear. The stability and structure of this adsorbed layer are critical to its performance.
Table 1: Factors Influencing the Adsorption of Sulfated Castor Oil, Calcium Salt
| Factor | Influence on Adsorption |
| Substrate Polarity | Electrostatic and hydrogen bonding interactions on polar surfaces; hydrophobic interactions on nonpolar surfaces. |
| Surfactant Concentration | Adsorption generally increases with concentration up to a saturation point (often near the critical micelle concentration). |
| Temperature | Can affect both the rate and extent of adsorption, with the specific effect depending on the system. |
| Ionic Strength | The presence of other electrolytes can influence the electrostatic interactions between the surfactant and the substrate. |
Interaction with Metal Ions and Hard Water Components
The performance of anionic surfactants can be significantly affected by the presence of divalent cations, such as calcium (Ca²⁺) and magnesium (Mg²⁺), which are the primary components of hard water. These ions can interact with the negatively charged sulfate head groups of the surfactant molecules.
In the case of sulfated castor oil, the presence of a calcium counter-ion in its salt form provides a degree of inherent tolerance to hard water. Unlike sodium salts of many anionic surfactants which can precipitate in the presence of high concentrations of Ca²⁺ and Mg²⁺, the calcium salt of sulfated castor oil exhibits better stability. This is attributed to the common ion effect and the specific chemical structure of the molecule.
The interaction with divalent cations is not solely detrimental. In some applications, these interactions can be beneficial. For instance, in certain detergency and emulsification processes, the presence of calcium ions can influence the packing of surfactant molecules at interfaces, leading to more stable emulsions or more effective soil removal. The calcium ions can act as bridges between the negatively charged sulfate groups of adjacent surfactant molecules, affecting the curvature and stability of micelles and adsorbed layers.
Research on other anionic surfactants has shown that the presence of Ca²⁺ can enhance the adsorption of the surfactant on certain mineral surfaces. This occurs through a mechanism where the calcium ions first adsorb to the negatively charged surface, creating a more positive surface charge that then attracts the anionic surfactant molecules. This "cation bridging" effect can be a critical factor in processes like mineral flotation and enhanced oil recovery. While specific studies on the calcium salt of sulfated castor oil are limited, similar mechanisms can be inferred.
Detergency Mechanisms and Emulsification Principles in Industrial Cleaning
The utility of sulfated castor oil, calcium salt in industrial cleaning formulations stems from its ability to act as both a detergent and an emulsifier. cosmileeurope.eu Its detergency mechanism involves several key principles of surface science.
First, the surfactant lowers the surface tension of water, allowing the cleaning solution to better wet the surfaces and penetrate into soil deposits. elchemy.com This enhanced wettability is a prerequisite for effective cleaning.
Second, the amphiphilic nature of the molecule facilitates the removal of oily and greasy soils. The hydrophobic tails of the surfactant molecules adsorb onto the oily soil, while the hydrophilic heads remain in the aqueous phase. Through mechanical action, the soil is lifted from the surface and broken down into smaller droplets.
Third, the surfactant stabilizes these soil droplets in the cleaning solution through emulsification. elchemy.comchempri.com The surfactant molecules surround the oil droplets, forming a protective layer with the hydrophilic heads oriented outwards. This prevents the oil droplets from coalescing and redepositing onto the cleaned surface. The emulsifying power of sulfated castor oil is a key attribute in formulations for metalworking fluids and industrial degreasers. ataman-chemicals.com
The presence of the calcium ion can influence the packing and stability of the emulsified droplets. The principles of emulsification are also central to its use as a dispersing agent for pigments and dyes in the textile and paint industries. chempri.comataman-chemicals.com
Surface Activity and Wettability Enhancement
As a surfactant, the calcium salt of sulfated castor oil exhibits significant surface activity. When dissolved in water, its molecules preferentially migrate to the air-water interface, orienting themselves with their hydrophobic tails in the air and their hydrophilic heads in the water. This arrangement disrupts the cohesive energy at the surface of the water, thereby reducing the surface tension.
The reduction in surface tension is a fundamental property that underpins many of its applications. For example, in the textile industry, it is used as a wetting agent to ensure even penetration of dyes and finishing agents into the fabric. elchemy.com In agricultural formulations, it can be used as an emulsifier for pesticides. chempri.com
Wettability, often quantified by measuring the contact angle of a liquid on a solid surface, is significantly enhanced by the presence of this surfactant. A lower contact angle indicates better wetting. The adsorption of sulfated castor oil, calcium salt onto a solid surface modifies its surface energy, making it more receptive to being wetted by the aqueous solution. This property is crucial in applications requiring uniform spreading of a liquid over a surface, such as in coatings and printing inks. The symbiotic effect of calcium and sulfate ions has been noted to play a role in wettability alteration on chalk surfaces, suggesting a complex interaction at the solid-liquid interface. bohrium.com
Future Research Directions and Sustainable Innovations
Development of Novel Synthesis Routes and Catalytic Systems
Traditional methods for producing sulfated castor oil typically involve the addition of concentrated sulfuric acid to castor oil, a process that requires controlled temperature and agitation, followed by neutralization transparencymarketresearch.comnih.gov. Future research endeavors are focused on developing novel and more efficient synthesis routes that are also environmentally benign. One promising area is the exploration of sulfur trioxide (SO₃) sulfonation, which has been shown to be a faster process and can potentially reduce waste generation compared to traditional methods. Studies indicate that the use of catalysts such as Ethylene diaminetetraacetic acid (EDTA) can facilitate this process, operating effectively at lower temperatures (20-30°C) researchgate.netresearchgate.net.
Furthermore, the development of heterogeneous catalysts for the esterification of ricinoleic acid, a primary component of castor oil, is a key area of interest. Sulfated zirconia (SZ) nanocatalysts have been synthesized and evaluated for their catalytic activity in esterification reactions, demonstrating potential for applications like biodiesel production ajol.inforesearchgate.net. Such catalysts offer advantages over homogeneous catalysts due to simplified recovery and reduced separation costs udsm.ac.tz. Research also points to the creation of solid acid catalysts, such as castor oil-templated mesoporous sulfonic acid modified catalysts, derived from renewable sources like castor oil (as a surfactant) and rice husk (as a silica (B1680970) source). These catalysts have shown good performance in esterification reactions and contribute to a more sustainable chemical synthesis approach udsm.ac.tz.
Integration with Nanotechnology for Advanced Material Design
The integration of "Castor oil, sulfated, calcium salt" with nanotechnology presents a vast landscape for advanced material design, enabling the creation of materials with enhanced or novel properties. Castor oil, due to its versatile chemistry, is already being utilized as a bioresource for the synthesis of biodegradable polymers, coatings, and adhesives, and can serve as a solvent or capping agent in nanoparticle syntheses nih.gov.
Research has demonstrated the efficacy of incorporating nanoparticles into castor oil-based formulations to improve performance characteristics. For instance, the addition of nano-additives such as molybdenum disulfide (MoS₂) and tungsten disulfide (WS₂) nanoparticles to castor oil can significantly enhance antiwear and antifriction properties in lubricants researchgate.net. Similarly, cerium oxide (CeO₂) nanoparticles have been shown to improve the anti-wear properties of vegetable oil-based lubricants when dispersed with surface modification chemicals researchgate.net. The preparation of nanocatalysts, including sulfated zirconia and calcium oxide/zirconia, for microwave-assisted biodiesel synthesis from castor oil highlights the role of nanotechnology in optimizing chemical processes and material creation researchgate.net. Moreover, castor oil itself has been identified as a suitable "green" source for capping agents in nanoparticle syntheses, offering an eco-friendly alternative to conventional toxic and expensive agents while facilitating facile surface functionalization nih.gov. The development of biodegradable plastic foams with a high content of castor oil also showcases its potential in sustainable material innovation nih.gov.
Exploration of Sustainable Production Methodologies for the Compound
The shift towards bio-based and sustainable products is a significant driver in the chemical industry, making the exploration of sustainable production methodologies for "this compound" a critical research direction datahorizzonresearch.commarkwideresearch.comtransparencymarketresearch.com. Castor oil and its derivatives are recognized as renewable, natural, and versatile resources fortunebusinessinsights.comtri-iso.com.
Advanced Modeling and Simulation for Predictive Behavioral Analysis
Advanced modeling and simulation techniques are poised to play a transformative role in understanding and predicting the behavior of "this compound" and its derivatives. These computational methods can provide invaluable insights into molecular interactions, reaction mechanisms, and macroscopic properties, thus guiding experimental research and optimizing industrial processes.
While specific studies on the modeling of "this compound" were not extensively detailed in the provided search results, the broader castor oil derivatives market is increasingly leveraging Artificial Intelligence (AI) for predictive analysis and demand forecasting futuremarketinsights.comalliedmarketresearch.com. This trend suggests that computational chemistry techniques, such as molecular dynamics simulations, Density Functional Theory (DFT) calculations, and Quantitative Structure-Property Relationship (QSPR) modeling, could be applied. These tools can predict the compound's stability under various conditions, its interactions with different matrices (e.g., in advanced materials), and its reactivity with various reagents. Such predictive capabilities can significantly accelerate the development of new synthesis routes and material formulations, reducing the need for extensive empirical testing and optimizing product performance for specific industrial needs rsc.org.
Interdisciplinary Research Opportunities in Chemical Engineering and Materials Science
The multifaceted nature of "this compound" and its derivatives inherently creates numerous interdisciplinary research opportunities, particularly at the intersection of chemical engineering and materials science. The unique chemical structure of castor oil, primarily its ricinoleic acid content, allows for diverse chemical modifications, making it a valuable raw material for a wide array of applications alliancechemical.comresearchgate.net.
Chemical engineering research can focus on optimizing reaction kinetics and mass transfer in the synthesis of sulfated castor oil, potentially leading to the design of more efficient continuous flow reactors. Process intensification, aimed at reducing reactor size and energy consumption, is another key area. From a materials science perspective, research can delve into tailoring the molecular structure of "this compound" to achieve specific macroscopic properties required for advanced materials. This includes developing novel formulations for lubricants, coatings, and biodegradable plastics nih.govresearchandmarkets.comambujasolvex.com. The compound's emulsifying and surfactant properties make it valuable for stable emulsion formulations in various industries, from textiles to personal care datahorizzonresearch.commarkwideresearch.com. Interdisciplinary efforts will also be crucial for the development of sustainable, eco-friendly formulations and production processes, addressing the growing demand for bio-based chemicals in the market datahorizzonresearch.comfuturemarketinsights.com.
Compound Names and PubChem CIDs
Q & A
Basic Research Questions
Q. What are the standard synthesis protocols for castor oil, sulfated, calcium salt, and how can purity be validated?
- Methodology : The compound is synthesized via sulfation of castor oil using concentrated sulfuric acid, followed by neutralization with calcium hydroxide. Key steps include controlling reaction temperature (10–15°C during sulfation) to avoid over-sulfation and hydrolysis .
- Validation : Purity is confirmed through titration (e.g., sulfate content via gravimetric analysis) and spectroscopic methods (FTIR to verify sulfonic acid groups at 1,200–1,250 cm⁻¹ and 1,050 cm⁻¹) .
Q. How does the degree of sulfation impact the surfactant properties of this compound?
- Methodology : Vary sulfation time and acid concentration during synthesis. Characterize hydrophile-lipophile balance (HLB) using the Griffin method and interfacial tension measurements via pendant drop tensiometry .
- Data Interpretation : Higher sulfation degrees correlate with increased water solubility and emulsification efficiency but may reduce thermal stability .
Q. What analytical techniques are recommended for quantifying calcium content in the final product?
- Methodology : Atomic absorption spectroscopy (AAS) or inductively coupled plasma optical emission spectrometry (ICP-OES) after acid digestion (e.g., nitric acid at 150°C). Cross-validate with EDTA complexometric titration .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported thermal stability data for this compound?
- Experimental Design : Conduct thermogravimetric analysis (TGA) under controlled humidity (≤30% RH) to isolate moisture-induced degradation effects. Compare results across studies using identical heating rates (e.g., 10°C/min) and sample preparation protocols .
- Hypothesis Testing : If discrepancies persist, investigate batch-to-batch variability in raw castor oil (e.g., ricinoleic acid content ≥85% vs. ≤70%) using GC-MS .
Q. What experimental variables should be optimized to enhance its emulsification efficiency in hydrophobic drug delivery systems?
- Methodology : Use a Box-Behnken design to test variables:
- Sulfation degree (10–30%)
- Calcium salt concentration (5–15% w/v)
- pH (6.0–8.0)
- Response Metrics : Emulsion stability index (ESI) and droplet size distribution (dynamic light scattering).
Q. How can computational modeling predict the interaction of this compound with lipid bilayers?
- Methodology : Perform molecular dynamics (MD) simulations using force fields (e.g., CHARMM36) to model surfactant-lipid interactions. Validate with experimental data from fluorescence anisotropy or Langmuir trough measurements .
Data Integration & Literature Gaps
Q. What strategies are effective for reconciling conflicting solubility data in polar vs. non-polar solvents?
- Approach : Systematically test solubility in solvent mixtures (e.g., ethanol-water gradients) using UV-Vis spectroscopy. Compare results with Hansen solubility parameters (HSPs) derived from group contribution methods .
Q. How can existing studies on sodium salts of sulfated castor oil inform calcium salt research?
- Cross-Referencing : Analyze sodium salt data (e.g., CAS 68187-76-8 ) to identify trends in critical micelle concentration (CMC) and adapt protocols for calcium counterion effects. Note differences in ionic strength and hydration radii .
Safety & Compliance
Q. What safety protocols are recommended for handling sulfated castor oil derivatives in laboratory settings?
- Guidelines : Use PPE (nitrile gloves, goggles) due to potential irritancy. Neutralize waste sulfuric acid with calcium carbonate before disposal. Document procedures per ISO 9001 or equivalent .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
